Cas no 162870-69-1 (Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI))
162870-69-1 structure
Product Name:Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
CAS No:162870-69-1
MF:C8H12O3
MW:156.179082870483
CID:110067
Update Time:2024-01-24
Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
- Cyclopentanecarboxylic acid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
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- Inchi: 1S/C8H12O3/c1-11-8(10)7-4-2-3-6(7)5-9/h5-7H,2-4H2,1H3/t6-,7-/m0/s1
- InChI Key: OWNNQFMHLFDOKY-BQBZGAKWSA-N
- SMILES: [C@H]1(C(OC)=O)CCC[C@H]1C=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 214.9±33.0 °C(Predicted)
- PSA: 43.37
Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
162870-69-1 (Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)) Related Products
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- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 19780-94-0(Dimethyl 2-methylhexanedioate)
- 4630-80-2(Methyl cyclopentanecarboxylate)
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